Cas no 110683-66-4 (Benzenemethanol,2-pentyl-)

• Product Name: Benzenemethanol,2-pentyl-
• CAS No: 110683-66-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 128906
• PubChem ID: 10058085
• Update Time: 2025-04-18

Benzenemethanol,2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-pentyl-
• (2-pentylphenyl)methanol
• Benzenemethanol, 2-pentyl- (9CI)
• SCHEMBL357023
• 110683-66-4
• DTXSID00434841
• QEFLAMNANSNAKU-UHFFFAOYSA-N
• 2-pentylbenzyl alcohol

• Inchi： 1S/C12H18O/c1-2-3-4-7-11-8-5-6-9-12(11)10-13/h5-6,8-9,13H,2-4,7,10H2,1H3
• InChI Key： QEFLAMNANSNAKU-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1CCCCC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.91160